Cas no 111055-64-2 (Hexanoic acid, 3-chloro-5-methyl-2-oxo-, ethyl ester)

Hexanoic acid, 3-chloro-5-methyl-2-oxo-, ethyl ester structure
111055-64-2 structure
Product Name:Hexanoic acid, 3-chloro-5-methyl-2-oxo-, ethyl ester
CAS No:111055-64-2
MF:C9H15ClO3
MW:206.666602373123
CID:1200678
PubChem ID:13719446
Update Time:2025-04-20

Hexanoic acid, 3-chloro-5-methyl-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 3-chloro-5-methyl-2-oxo-, ethyl ester
    • ethyl 3-chloro-5-methyl-2-oxohexanoate
    • ETHYL3-CHLORO-5-METHYL-2-OXOHEXANOATE
    • DTXSID50547551
    • 111055-64-2
    • Inchi: 1S/C9H15ClO3/c1-4-13-9(12)8(11)7(10)5-6(2)3/h6-7H,4-5H2,1-3H3
    • InChI Key: YFRZNPRSCKZMLY-UHFFFAOYSA-N
    • SMILES: ClC(C(C(=O)OCC)=O)CC(C)C

Computed Properties

  • Exact Mass: 206.07105
  • Monoisotopic Mass: 206.0709720g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

Hexanoic acid, 3-chloro-5-methyl-2-oxo-, ethyl ester Related Literature

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.